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Compound of Interest

Compound Name: (2r)-2-(2-Chlorophenyl)oxirane

Cat. No.: B057693

(2r)-2-(2-Chlorophenyl)oxirane: A Technical
Safety and Handling Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information and handling precautions for
(2r)-2-(2-Chlorophenyl)oxirane (CAS No. 62566-66-9). The information presented is intended
to assist researchers, scientists, and drug development professionals in the safe handling,
storage, and disposal of this compound.

Chemical and Physical Properties

(2r)-2-(2-Chlorophenyl)oxirane is a chiral epoxide that serves as a valuable building block in
organic synthesis, particularly in the development of pharmaceutical agents.[1] Its reactivity is
centered around the strained oxirane ring, making it susceptible to ring-opening reactions.[1]
The ortho-chlorine substituent on the phenyl ring influences the molecule's electronic properties

and steric environment.[2]
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Property Value Source
Molecular Formula CsH7CIO [11[3]
Molecular Weight 154.59 g/mol [1][3]
Appearance Clear Colourless Qil [4]
Boiling Point 211.8 £ 28.0 °C (Predicted) [4]
Density 1.283 + 0.06 g/cm? (Predicted) [4]

3 Chloroform (Slightly), DMSO
Solubility ) ) [4]
(Slightly), Methanol (Slightly)

Hazard Identification and GHS Classification

(2r)-2-(2-Chlorophenyl)oxirane is classified as a hazardous substance. The following tables
summarize its GHS classification and associated hazard statements.

GHS Pictograms:

Pictogram Meaning

laalt text Flammable

Irritant, Skin Sensitizer, Acute Toxicity (harmful),

aalt text , _ _
Narcotic Effects, Respiratory Tract Irritant
Carcinogen, Mutagen, Reproductive Toxicity,

wialt text Respiratory Sensitizer, Target Organ Toxicity,

Aspiration Toxicity

GHS Hazard Statements:[3][4][5]
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Code Statement Classification
Hoo5 Highly flammable liquid and Flammable liquids (Category
vapor 2)
o Flammable liquids (Category
H226 Flammable liquid and vapor 3)
) Acute toxicity, oral (Category
H302 Harmful if swallowed 2
) ) ) Acute toxicity, dermal
H312 Harmful in contact with skin
(Category 4)
o Skin corrosion/irritation
H315 Causes skin irritation
(Category 2)
H317 May cause an allergic skin Sensitization, Skin (Category
reaction 1)
) S Serious eye damage/eye
H319 Causes serious eye irritation o
irritation (Category 2)
. Acute toxicity, inhalation
H332 Harmful if inhaled
(Category 4)
Specific target organ toxicity,
H335 May cause respiratory irritation  single exposure; Respiratory
tract irritation (Category 3)
H341 Suspected of causing genetic Germ cell mutagenicity

defects

(Category 2)

Experimental Protocols: Safe Handling and
Emergency Procedures

Due to the hazardous nature of (2r)-2-(2-Chlorophenyl)oxirane, strict adherence to safety

protocols is mandatory.

Personal Protective Equipment (PPE)
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A risk assessment should be conducted before handling. The following PPE is recommended:

[6]

» Eye Protection: Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or
NIOSH (US).

» Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber) that satisfy the specifications
of EU Directive 89/686/EEC and the standard EN 374.

» Skin and Body Protection: Protective clothing, such as a lab coat. For larger quantities or in
case of potential splashing, a chemical-resistant apron and boots are recommended.

» Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a
full-face respirator with a suitable cartridge (e.qg., type ABEK (EN14387) respirator filter).

Handling and Storage

» Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[6][7]

« Ignition Sources: Keep away from heat, hot surfaces, sparks, open flames, and other ignition
sources. Use non-sparking tools and take precautionary measures against static discharge.

[7]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][7] The
recommended storage temperature is refrigerator temperatures.[4] Store away from
incompatible materials and foodstuff containers.[6] The storage area should be locked up.[7]

First-Aid Measures

 If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If
breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate
medical attention.[4][6]

 In Case of Skin Contact: Immediately take off all contaminated clothing. Wash the affected
area with plenty of soap and water. If skin irritation or a rash occurs, seek medical attention.

[4]16]
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 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate

medical attention.[4][6]

« If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth
to an unconscious person. Call a poison control center or doctor immediately.[4][6]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Remove all sources of ignition. Avoid breathing vapors, mist, or gas. Wear appropriate
personal protective equipment.[6]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[6]

e Containment and Cleaning Up: Absorb the spill with an inert material (e.g., sand, earth,
vermiculite) and place it in a suitable, closed container for disposal.[6]

Visualized Workflows and Relationships

The following diagrams illustrate key safety workflows and the logical hierarchy of hazard
classifications for (2r)-2-(2-Chlorophenyl)oxirane.

Click to download full resolution via product page

Caption: GHS Hazard Classification for (2r)-2-(2-Chlorophenyl)oxirane.
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Start Handling Procedure

Conduct Risk Assessment

'

Don Appropriate PPE
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'
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(Fume Hood)

'

Handle Chemical Away from
Ignition Sources

In Case of S Iill

Accidental Release

'

Evacuate Area

'

Contain Spill with
Inert Material

'

Y

Dispose of Waste
in a Sealed Container

Store in a Cool, Dry, Well-Ventilated,

Locked Area

End of Procedure

Click to download full resolution via product page

Caption: Safe Handling and Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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